Cas no 627523-91-5 (1-Pentanol, 5-[[2-[bis(phenylmethyl)amino]ethyl]amino]-)

• Product Name: 1-Pentanol, 5-[[2-[bis(phenylmethyl)amino]ethyl]amino]-
• CAS No: 627523-91-5
• MF: C₂₁H₃₀N₂O
• MW: 326.475705623627
• CID: 432771
• PubChem ID: 16076694
• Update Time: 2025-04-19

1-Pentanol, 5-[[2-[bis(phenylmethyl)amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 5-[[2-[bis(phenylmethyl)amino]ethyl]amino]-
• 5-[2-(dibenzylamino)ethylamino]pentan-1-ol
• DTXSID40581964
• 5-{[2-(DIBENZYLAMINO)ETHYL]AMINO}PENTAN-1-OL
• 627523-91-5

• Inchi： 1S/C21H30N2O/c24-17-9-3-8-14-22-15-16-23(18-20-10-4-1-5-11-20)19-21-12-6-2-7-13-21/h1-2,4-7,10-13,22,24H,3,8-9,14-19H2
• InChI Key： DXODARWMAKGIHF-UHFFFAOYSA-N
• SMILES： OCCCCCNCCN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.236
• Monoisotopic Mass: 326.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5